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Compound of Interest

Compound Name: Ethidimuron

Cat. No.: B166126 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ethidimuron is a thiadiazolylurea herbicide used to control a broad spectrum of weeds.[1] Its

mode of action is the inhibition of photosynthesis at photosystem II.[1] Monitoring its presence

in environmental and agricultural samples is crucial for ensuring food safety and environmental

protection. This application note provides a detailed protocol for the analysis of Ethidimuron
using Gas Chromatography-Mass Spectrometry (GC-MS), a robust and widely used analytical

technique for the identification and quantification of pesticide residues.[2]

Chemical Properties of Ethidimuron
A summary of the key chemical properties of Ethidimuron is presented in the table below.
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Property Value Reference

IUPAC Name

1-(5-ethylsulfonyl-1,3,4-

thiadiazol-2-yl)-1,3-

dimethylurea

[1][3]

Molecular Formula C7H12N4O3S2 [3][4]

Molecular Weight 264.3 g/mol [3]

CAS Number 30043-49-3 [1]

Experimental Protocol
This protocol outlines a general procedure for the analysis of Ethidimuron in a solid matrix

(e.g., soil, foodstuff) using the widely accepted QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) method for sample preparation, followed by GC-MS analysis.[2][5][6]

1. Sample Preparation (QuEChERS Method)

The QuEChERS method provides a simple and effective way to extract pesticides from a

variety of matrices.[2][5][6]

Extraction:

Weigh 10 g of a homogenized sample into a 50 mL centrifuge tube.

Add 10 mL of acetonitrile.

Add the appropriate QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium

citrate dihydrate, 0.5 g disodium hydrogen citrate sesquihydrate).

Vortex the tube vigorously for 1 minute.

Centrifuge at ≥3000 rcf for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:
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Transfer an aliquot of the acetonitrile supernatant (e.g., 6 mL) to a 15 mL d-SPE tube

containing a cleanup sorbent (e.g., 900 mg MgSO₄, 150 mg primary secondary amine -

PSA).

Vortex for 30 seconds.

Centrifuge at ≥3000 rcf for 5 minutes.

Solvent Exchange:

Take an aliquot of the cleaned-up extract (e.g., 1 mL).

Evaporate the acetonitrile under a gentle stream of nitrogen.[7]

Reconstitute the residue in a solvent suitable for GC-MS, such as ethyl acetate or hexane

(e.g., 1 mL).[2]

The final extract is now ready for GC-MS analysis.

2. GC-MS Instrumentation and Parameters

The following are recommended starting parameters for the GC-MS analysis of Ethidimuron.

Optimization may be required based on the specific instrument and matrix.
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Parameter Recommended Setting

Gas Chromatograph

Column
DB-5MS or HP-5MS (30 m x 0.25 mm, 0.25 µm

film thickness) or equivalent

Injection Volume 1-2 µL

Inlet Temperature 250 °C

Injection Mode Splitless

Carrier Gas Helium at a constant flow rate of 1.0-1.5 mL/min

Oven Temperature Program

Initial temperature of 70°C, hold for 2 minutes,

ramp to 280°C at 10-20°C/min, hold for 5-10

minutes.

Mass Spectrometer

Ionization Mode Electron Ionization (EI) at 70 eV

Source Temperature 230 °C

Quadrupole Temperature 150 °C

Acquisition Mode Selected Ion Monitoring (SIM) or Full Scan

Transfer Line Temperature 280 °C

Quantitative Data Summary
For quantitative analysis, the use of Selected Ion Monitoring (SIM) mode is recommended for

enhanced sensitivity and selectivity. The characteristic ions for Ethidimuron should be

determined by analyzing a standard solution in full scan mode. Based on available data, the

following ions are suggested for monitoring.[3]

Analyte Quantifier Ion (m/z) Qualifier Ion 1 (m/z) Qualifier Ion 2 (m/z)

Ethidimuron 115 207
To be determined from

mass spectrum
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Note: The third highest peak from the NIST Mass Spectrometry Data Center was not explicitly

stated in the search results.

Visualizations
Experimental Workflow for Ethidimuron Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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